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Compound of Interest

Compound Name: 5-Fluoro-MN-24
CAS No.: 1445580-60-8
Cat. No.: B592916

Get Quote

Compound Identity & Structural Logic

5-Fluoro-MN-24 is a synthetic cannabinoid of the indole-3-carboxamide family.[2] It is the 5-

fluoropentyl analogue of MN-24 (NNE1).[1] Unlike the JWH series (which possess a ketone
linker), 5-Fluoro-MN-24 utilizes an amide linker bridging the indole core and the naphthalene
moiety.[1] This structural distinction dictates its unique mass spectral fragmentation and IR
absorption profiles.[1]

o Systematic Name: 1-(5-fluoropentyl)-N-(1-naphthalenyl)-1H-indole-3-carboxamide[2][3]
e Common Synonyms: 5F-NNE1, 5-Fluoro-NNEI[2][3]
¢ Molecular Formula: C

H
FN

O[1]
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e Molecular Weight: 374.46 g/mol [2]
e CAS Number: 1445580-60-8[3]

Structural Visualization

The following diagram illustrates the core moieties (Indole, Amide Linker, Naphthalene) and the
specific fluorinated tail that characterizes this analogue.[1]

5-Fluoropentyl Chain N1 Position Indole Core C3 Position Amide Linker Amide Bond Naphthalene Ring
(Halogenated Tail) (Aromatic System) (-CO-NH-) (Lipophilic Head)

Figure 1: Structural connectivity of 5-Fluoro-MN-24 (5F-NNE1)

Click to download full resolution via product page

Mass Spectrometry (GC-MS) Data

Mass spectrometry is the primary tool for forensic identification.[1][2] The amide linker in 5-
Fluoro-MN-24 |leads to a fragmentation pattern distinct from ketone-linked cannabinoids (e.g.,
JWH-018).

Fragmentation Pathway Analysis

In Electron lonization (EI) at 70 eV, the molecule undergoes predictable bond scissions.[1]

Molecular lon (M+): Observed at m/z 374.[1]

» Amide Cleavage (Type A): Cleavage of the C-N amide bond is the dominant pathway, often
yielding the naphthalen-1-amine fragment or the indole acylium ion.[1]

» Halogen Loss: Loss of the terminal fluorine atom (M-19) or HF (M-20) is common in
fluorinated tails.[1][2]

o Base Peak: Typically associated with the naphthalene moiety (m/z 143) or the indole core
depending on ionization energy distribution.[1]

Key Diagnostic lons
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lon (m/z) Fragment Identity Structural Significance

Confirms intact molecular
weight (C

374 Molecular lon [M] H
FN

O).[1][2]

Loss of terminal Fluorine;

M- F]

355 characteristic of 5-fluoroalkyl

chains.[1][2]

_ 1-(5-fluoropentyl)-1H-indole-3-
232 Indole Acylium lon )
carbonyl cation.[2][4]

Base Peak (Typical).[1][2]
143 Naphthylamine Cation Result of amide

hydrolysis/cleavage.

) Secondary fragmentation of
115 Indene Cation )
the indole/naphthalene core.[1]

Experimental Protocol: GC-MS Analysis

e Instrument: Agilent 5977B MSD or equivalent.
e Column: DB-5MS or Rxi-5Sil MS (30 m x 0.25 mm, 0.25 pm film).[1][2]
o Carrier Gas: Helium @ 1.0 mL/min (constant flow).
¢ Inlet Temperature: 280°C.[1]
e Temperature Program:
o Hold at 80°C for 1.0 min.

o Ramp 30°C/min to 280°C.
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o Hold at 280°C for 15.0 min.

e MS Source/Quad: 230°C / 150°C.[1]

Molecular lon
[M]+ m/z 374

Primary Fragmentation

Amide Cleavage
(Naphthylamine)
m/z 143

Loss of F
[M-19]+ m/z 355

Indole Acylium
m/z 232

Figure 2: EI-MS Fragmentation Pathway for 5-Fluoro-MN-24

Click to download full resolution via product page

[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive structural proof, specifically distinguishing the isomerism of the
fluoropentyl chain and the substitution pattern on the indole/naphthalene rings.[1]

1H NMR Data (Proton)
e Solvent: CDCI

or DMSO-d

[2]

e Frequency: 400 MHz or higher recommended.[1]
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Chemical Shift

(

ppm)

Multiplicity

Integration

Assignment

Notes

8.00 - 8.30

Multiplet

Ar-H

Naphthalene/Ind
ole

Low-field
aromatics (H2 of
indole, H1' of
naphthalene).[2]

7.80 - 7.95

Broad Singlet

NH (Amide)

Characteristic
amide proton;
disappears with
D

O shake.[1][2]

7.30 - 7.60

Multiplet

Ar-H

Aromatics

Overlapping
aromatic protons.

[1](2]

4.45

dt (

Hz)

2H

Diagnostic
Signal. Terminal
methylene
coupled to

Fluorine.

4.15-4.25

Triplet

2H

N-CH

Methylene
attached to

Indole Nitrogen.

[1](2]

1.65-1.85

Multiplet

4H

Alkyl Chain

C2 and C4 of
pentyl chain.[1]

1.45-1.55

Multiplet

2H

Alkyl Chain

C3 (middle) of
pentyl chain.[1]
[2]

19F NMR Data (Fluorine)
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This is the most rapid method for confirming the "5-fluoro™ modification.[1]
e Shift:-218 to -220 ppm (referenced to CFCI

).[2]

o Pattern: Triplet of triplets (tt) or broad multiplet, due to coupling with the adjacent methylene
protons.[1]

Experimental Protocol: NMR Sample Prep

e Mass: Dissolve 5-10 mg of pure sample.
e Solvent: Use 0.6 mL of deuterated chloroform (CDCI

) containing 0.03% TMS as internal standard.

o Tube: Transfer to a high-quality 5mm NMR tube.
e Acquisition:
o 1H: 16 scans, 1s relaxation delay.

o 19F: 32 scans, coupled mode to observe proton splitting (optional).

Infrared (IR) Spectroscopy

IR spectroscopy is useful for rapid screening of the functional groups, particularly the amide
carbonyl and the fluorinated tail.[1]

Key Absorption Bands (ATR-FTIR)
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Wavenumber (cm

Functional Group Vibration Mode

)

Stretch (Amide).[2] Often sharp
3200 - 3400 N-H , . .

in crystalline solids.
3050 - 3100 C-H (Ar) Aromatic C-H stretch.[1][2]

Aliphatic C-H stretch (Pentyl
2850 - 2950 C-H (Alk)

chain).[1][2]

Amide | Band. Lower
1620 - 1660 C=0 frequency than ketones due to

resonance.[1][2]

Aromatic ring breathing
modes.[1][2]

1500 - 1600 Cc=C

C-F stretch (often obscured but
1100 - 1200 C-F : L .
diagnostic in fingerprint).[1][2]

Experimental Protocol: ATR-FTIR

e Blank: Perform background scan with clean ATR crystal (Diamond or ZnSe).[1]
o Sample: Place ~2 mg of solid sample on the crystal.

» Pressure: Apply standard pressure using the anvil to ensure good contact.

e Scan: Collect 16-32 scans at 4 cm

resolution.

o Correction: Apply ATR correction if comparing to transmission libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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